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Compound of Interest

5-Bromo-2-
Compound Name:

(trifluoromethyl)pyrimidine

Cat. No.: B566293

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromo-2-
(trifluoromethyl)pyrimidine. Adherence to these protocols is essential for ensuring personal
safety and proper chemical management in the laboratory.

Hazard Identification and Classification

5-Bromo-2-(trifluoromethyl)pyrimidine is classified as a hazardous substance. Key hazards
include:

 Skin Irritation: Causes skin irritation upon contact.[1][2]
» Serious Eye Irritation: Can cause serious eye damage or irritation.[1][2][3]
o Respiratory Irritation: May cause respiratory irritation if inhaled.[1][3][4]

o Harmful if Swallowed: The substance is harmful if ingested.[3]

Physical and Chemical Properties
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Property Value

CAS Number 799557-86-1
Molecular Formula C5H2BrrF3N2
Melting Point 92 °C

Signal Word Danger / Warning

Note: Not all physical and chemical properties are extensively documented in the provided

search results.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure when handling 5-Bromo-2-

(trifluoromethyl)pyrimidine. All PPE should meet established standards such as those from

NIOSH (US) or EN (EU).

Protection Type

Specification

Standard

Eye/Face Protection

Safety glasses with side-
shields or tightly fitting safety
goggles. A face shield should
be worn where there is a

splash hazard.

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab
coat or a complete suit

protecting against chemicals.

Gloves must satisfy Regulation
(EVU) 2016/425 and standard
EN 374.

Respiratory Protection

A NIOSH-approved air-
purifying respirator is required
if dust or aerosols may be
generated.[5] Work should be
conducted in a chemical fume
hood.

NIOSH (US) or EN 143/149
(EV) approved.[5]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 5-Bromo-2-(trifluoromethyl)pyrimidine is critical to

minimize exposure risk.

Step 1: Preparation

Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-(trifluoromethyl)pyrimidine is
accessible.

Verify that a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment (e.g., spatulas, glassware, inert materials for spills) and
reagents before starting.

Ensure that an eyewash station and safety shower are close to the workstation.[1]

Step 2: Handling

Always handle this compound within a certified chemical fume hood.[5]
Wear all required PPE as detailed in the table above.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4]

Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation during handling.

Keep the container tightly closed when not in use.[1][4]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly with soap and water after handling.[1][2]

Step 3: Post-Handling

Decontaminate all work surfaces and equipment after use.
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» Properly store the chemical in a cool, dry, and well-ventilated place, away from incompatible
materials such as oxidizing agents.[1][2][4]

« Store in a locked-up area.[1][4]

Emergency and First-Aid Procedures

Immediate action is crucial in case of exposure.

Exposure Route First-Aid Procedure

Remove the person to fresh air and keep them

in a position comfortable for breathing.[1][3][4] If
Inhalation the person feels unwell, call a POISON

CENTER or doctor.[1][2] If not breathing,

provide artificial respiration.[1]

Immediately wash the affected skin with plenty

of soap and water for at least 15 minutes.[1][2]
Skin Contact Remove contaminated clothing and wash it

before reuse.[1][4] If skin irritation persists, get

medical advice/attention.[1][3][4]

Rinse cautiously with water for several minutes,

also under the eyelids.[1][2][4] Remove contact
Eye Contact lenses if present and easy to do.[1][3][4]

Continue rinsing for at least 15 minutes.[1][2]

Seek immediate medical attention.[3]

Rinse the mouth thoroughly with water.[3][4] Do
Ingestion NOT induce vomiting. Call a POISON CENTER

or doctor if you feel unwell.[3]

Disposal Plan

As a halogenated organic compound, 5-Bromo-2-(trifluoromethyl)pyrimidine requires
specific disposal procedures.

Step 1: Waste Segregation
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 All solid waste contaminated with this chemical, as well as any unused material, should be
collected in a dedicated, properly sealed, and labeled hazardous waste container marked
"Halogenated Organic Waste."

e Solutions containing this chemical should be collected in a separate, labeled container for
halogenated liquid waste. Do not mix with non-halogenated waste.

Step 2: Container Management
o Use only approved and compatible containers for waste storage.

o Keep waste containers tightly closed and store them in a designated, well-ventilated, and
secure area.

Step 3: Final Disposal
» Disposal must comply with all local, regional, and national hazardous waste regulations.[3][4]

o Arrange for the disposal of the waste through your institution's Environmental Health and
Safety (EHS) department or a licensed chemical waste disposal company.[1]

Visual Workflow for Chemical Spill Response

The following diagram outlines the procedural steps for safely managing a spill of 5-Bromo-2-
(trifluoromethyl)pyrimidine.
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Workflow for Handling a Chemical Spill

Immediate Response

Evacuate Immediate Area
Assessment & Protection
Alert Colleagues and Supervisor Assess Spill Size and Risk

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Containment & Cleanup

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully Sweep/Scoop Material
into a Labeled Waste Container

Avoid Generating Dust

Decontaminat/on & Disposal

Decontaminate Spill Area

Dispose of Waste via EHS Office

Remove and Decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of a 5-Bromo-2-(trifluoromethyl)pyrimidine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

